molecular formula C9H11ClN2O B8344136 N-(2,6-dimethyl-3-pyridyl)-alpha-chloroacetamide

N-(2,6-dimethyl-3-pyridyl)-alpha-chloroacetamide

Cat. No.: B8344136
M. Wt: 198.65 g/mol
InChI Key: DRVAOFHFHDQPCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,6-dimethyl-3-pyridyl)-alpha-chloroacetamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11ClN2O

Molecular Weight

198.65 g/mol

IUPAC Name

2-chloro-N-(2,6-dimethylpyridin-3-yl)acetamide

InChI

InChI=1S/C9H11ClN2O/c1-6-3-4-8(7(2)11-6)12-9(13)5-10/h3-4H,5H2,1-2H3,(H,12,13)

InChI Key

DRVAOFHFHDQPCQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)NC(=O)CCl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,6-dimethyl-3-aminopyridine (24.9 grams) in ether (200 ml), and pyridine (21 grams) are charged into a glass reaction vessel equipped with mechanical stirrer, thermometer and addition funnel. The reaction mixture is cooled to a temperature below about 10° C and chloroacetyl chloride (11.3 grams) is slowly added over a period of about 15 minutes. Stirring and cooling is continued for an additional period of about 1 hour to ensure the completion of the reaction. The resulting precipitate is then recovered by filtration, is washed with aqueous potassium carbonate and with water, and is dried to yield the desired product N-(2,6-dimethyl-3-pyridyl)-α-chloroacetamide.
Quantity
24.9 g
Type
reactant
Reaction Step One
Quantity
21 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
11.3 g
Type
reactant
Reaction Step Two

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